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Identification and Physical Properties

Chemical Name: Methyl Dehydroabietate [1]
CAS Number: 1235-74-1 [1]

Molecular Formula: C₂₁H₃₀O₂ [1]
Molecular Weight: 314.46 g/mol [1]

Relevant Identified Uses: For research and development use only. It is not intended for medicinal,
household, or other uses [1].

The table below summarizes key physical and chemical properties [1]:

Property Value / Description

Physical State No data available

Boiling Point 390.2 °C at 760 mmHg

Flash Point 184.3 °C

Density 1.017 g/cm³

Vapour Pressure 2.7E-06 mmHg at 25°C

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1524647?utm_src=pdf-body
https://www.smolecule.com/products/s1524647?utm_src=pdf-interest
https://www.smolecule.com/products/s1524647?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-dehydroabietate.htm
https://www.chemicalbook.com/msds/methyl-dehydroabietate.htm
https://www.chemicalbook.com/msds/methyl-dehydroabietate.htm
https://www.chemicalbook.com/msds/methyl-dehydroabietate.htm
https://www.chemicalbook.com/msds/methyl-dehydroabietate.htm
https://www.chemicalbook.com/msds/methyl-dehydroabietate.htm
https://www.smolecule.com/products/s1524647?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Handling, Storage, and Safety Protocols

Personal Precautions and Protective Equipment

When handling Methyl Dehydroabietate, the following personal protective equipment (PPE) is

recommended to minimize exposure [1]:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.
Skin Protection: Wear fire/flame-resistant and impervious clothing. Handle with chemical-

impermeable gloves. Gloves should be inspected prior to use. Wash and dry hands thoroughly after
handling.

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face respirator.
General Precautions: Avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin

and eyes. Use non-sparking tools and ensure adequate ventilation to prevent fire caused by
electrostatic discharge.

Safe Storage Conditions

To maintain the chemical's integrity and ensure safety, adhere to the following storage conditions [1]:

Store in a tightly closed container in a dry, cool, and well-ventilated area.
Store apart from foodstuff containers or other incompatible materials.

Hazard Identification and First Aid

The SDS indicates that classification and specific hazard data are not fully available. Therefore, a

precautionary approach is essential [1].

First Aid Measures [1]:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately and wash the skin with soap and plenty of
water. Consult a doctor.

Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Consult a doctor.
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison Control Center immediately.

Research Context and Applications

Methyl Dehydroabietate is the methyl ester of Dehydroabietic Acid, a tricyclic diterpenoid found in rosin

[2] [3]. It is used in research settings and has been identified in various analytical studies.

Analytical Identification: It has been identified in complex mixtures, such as soil samples and food
contact materials, using advanced techniques like Gas Chromatography coupled with High-

Resolution Accurate Mass–Mass Spectrometry (GC-HRMS). In these analyses, its identity was
confirmed through exact mass determination and interpretation of its fragmentation pattern [4].

Biological Precursor Activity: Research highlights that Dehydroabietic acid and its derivatives
exhibit a range of biological activities, including antibacterial, anticancer, anti-inflammatory, and
insecticidal properties [2] [3]. This makes Methyl Dehydroabietate and its parent compound
subjects of interest in drug and pesticide development.

Important Disclaimer for Researchers

This information is summarized from a commercial Safety Data Sheet dated 2023 and is intended for

research purposes only [1]. It is critical that you obtain and consult the most current, official SDS from

your chemical supplier before working with this compound. The provided data is not exhaustive, and safe

handling practices must be determined by qualified professionals based on the specific context of your

laboratory work.

Experimental Workflow for Safe Handling

The diagram below outlines a general workflow for the safe handling and analysis of Methyl

Dehydroabietate in a laboratory setting, incorporating safety and analytical steps.
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Start: Prepare Methyl Dehydroabietate

Don Appropriate PPE:
- Safety goggles
- Impervious gloves
- Lab coat

Work in Well-Ventilated Area
or Fume Hood

Perform Weighing and Solution Preparation

Analytical Procedure
(e.g., GC-HRMS, GC-MS)

Return to Storage:
Tightly closed in

cool, dry place

Unused Material

Proper Waste Disposal

Used Material/Waste
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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